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Introduction

Clodinafop-propargyl is a selective, post-emergence herbicide belonging to the
aryloxyphenoxypropionate chemical family.[1][2][3] It is widely utilized in agriculture for the
control of annual grass weeds in cereal crops such as wheat and barley.[2][4][5][6] The
herbicidal activity of clodinafop-propargyl is attributed to its R-enantiomer.[5][7] This technical
guide provides an in-depth overview of the core physical and chemical properties of
clodinafop-propargyl, along with its mode of action, experimental protocols for property
determination, and analytical methodologies.

Chemical Identity and Properties

Clodinafop-propargyl is the prop-2-ynyl ester of clodinafop.[4] A summary of its key chemical
identifiers and properties is presented below.
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Property Value Reference
prop-2-ynyl (2R)-2-[4-[(5-
chloro-3-fluoro-2-
IUPAC Name o [4]
pyridinyl)oxy]phenoxy]propano
ate
(2R)-2-[4-[(5-Chloro-3-fluoro-2-
CAS Name pyridinyl)oxy]phenoxy]propanoi  [8]
¢ acid 2-propynyl ester
CAS Number 105512-06-9 (1314181101 1][12][23]
Molecular Formula C17H13CIFNOa4 [L1418eaoiz]
Molecular Weight 349.74 g/mol [BI[OI[10][12][14][15]
Synonyms CGA-184927, Topik [41[8]

Physicochemical Properties

The physical and chemical characteristics of a substance are crucial for understanding its

environmental fate and behavior.

Physical Properties

© 2025 BenchChem. All rights reserved. 2/11

Tech Support


https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://www.analytice.com/en/hydrolysis-and-function-of-ph-according-to-oecd-test-no-111/
https://www.isws.org.in/IJWSn/File/2005_37_Issue-3&4_296-297.pdf
https://19january2017snapshot.epa.gov/sites/production/files/2014-12/documents/443991-89-s.pdf
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://www.analytice.com/en/hydrolysis-and-function-of-ph-according-to-oecd-test-no-111/
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.analytice.com/en/oecd-test-n104-vapour-pressure/
https://www.ecetoc.org/technical-report-123/appendix-d-measurement-of-hydrolysis/
https://www.analytice.com/en/oecd-n102-melting-point-melting-interval/
https://www.oecd.org/en/publications/2022/06/test-no-117-partition-coefficient-n-octanol-water-hplc-method_g1gh28e7.html
https://www.isws.org.in/IJWSn/File/2005_37_Issue-3&4_296-297.pdf
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://www.analytice.com/en/hydrolysis-and-function-of-ph-according-to-oecd-test-no-111/
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.analytice.com/en/oecd-test-n104-vapour-pressure/
https://www.analytice.com/en/oecd-n102-melting-point-melting-interval/
https://www.analytice.com/en/hydrolysis-and-function-of-ph-according-to-oecd-test-no-111/
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.analytice.com/en/oecd-test-n104-vapour-pressure/
https://www.analytice.com/en/oecd-n102-melting-point-melting-interval/
https://www.situbiosciences.com/analytical/oecd-111-hydrolysis-as-a-function-of-ph/
https://www.oecd.org/en/publications/test-no-117-partition-coefficient-n-octanol-water-hplc-method_9789264069824-en.html
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://www.analytice.com/en/hydrolysis-and-function-of-ph-according-to-oecd-test-no-111/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Conditions Reference
Crystalline solid;
Physical State Cream-colored Ambient [1114]
odorless solid
Colorless crystals;
Color White to light brown [1][4]
powder
Odor Odorless [4]
Melting Point 48.2-57.1 °C [4][16]
Boiling Point 100.6 °C at 0.082 Pa [5][17]
Density 1.37 g/mL at 22 °C [41[12][18]
2.39 x 10~8 torr (3.19
Vapor Pressure at 25 °C [19]
x 10~ Pa)
Partition Coefficient
3.90 at 25 °C [4][5][18]
(Log P)
Solubility
Solvent Solubility Temperature Reference
Water 4.0 mg/L 25°C [41051191[19]
Acetone 880 g/L 25°C [4190118]
Ethanol 92 g/L 25°C [4][18]
Toluene 690 g/L 25°C [41°118]
n-Hexane 0.0086 g/L 25°C [41197[18]
n-Octanol 25 g/L 25°C [41[18]
Stability
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Condition Half-life (DTso) Remarks Reference
Hydrolysis (pH 4) 17.9 days at 25 °C [51[20]
Hydrolysis (pH 5) 26.8 days at 25 °C [5][20]
Hydrolysis (pH 7) 2.7 - 4.8 days at 25 °C [41[5][20]
Hydrolysis (pH 9) 1.68 - 2.2 hours at 25 °C [4115][20]
Aqueous Photolysis Rapid [5]

Clodinafop-propargyl is relatively stable in acidic conditions but hydrolyzes rapidly in alkaline
media.[4][5] It does not absorb light at wavelengths greater than 290 nm, suggesting it is not
susceptible to direct photolysis by sunlight.[4]

Mode of Action

Clodinafop-propargyl is a systemic herbicide that is absorbed through the leaves of grass
weeds.[1][6][15][21] Its herbicidal effect stems from the inhibition of the enzyme Acetyl-CoA
Carboxylase (ACCase).[1][2][6][15][18][21][22] ACCase is a critical enzyme in the biosynthesis
of fatty acids, which are essential components of plant cell membranes.[1][2][21][22] By
blocking this enzyme, clodinafop-propargyl disrupts the formation of cell membranes, leading
to the cessation of growth, chlorosis, and ultimately the death of susceptible grass weeds.[1]
[21] Broadleaf crops are generally tolerant because their ACCase enzyme has a different
structure that is not affected by this class of herbicides.[2]

Click to download full resolution via product page

Mode of Action of Clodinafop-propargyl

Experimental Protocols
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The determination of the physicochemical properties of clodinafop-propargyl is conducted
following standardized international guidelines to ensure data quality and comparability. The
most commonly cited methods are those developed by the Organisation for Economic Co-
operation and Development (OECD) and the Collaborative International Pesticides Analytical
Council (CIPAC).[5][20]
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Property

OECD Guideline

Description

Melting Point/Melting Range

OECD 102

This guideline describes
various methods such as the
capillary tube method, hot
stage apparatus, and
differential scanning
calorimetry (DSC) to determine
the melting point of a
substance.[12][17][23][24]

Boiling Point

OECD 103

This guideline provides
methods like the ebulliometer,
dynamic method, and
distillation method for
determining the boiling point of
liquids.[5][20][25]

Vapor Pressure

OECD 104

This guideline outlines several
methods including the dynamic
method, static method, and
gas saturation method to
measure the vapor pressure of
a chemical.[10][26][27][28]

Water Solubility

OECD 105

This guideline details the
column elution method and the
flask method for determining
the water solubility of
substances.[2][9][19][29][30]

Partition Coefficient (n-

OECD 107 & 117

OECD 107 describes the
shake flask method, while
OECD 117 outlines the HPLC

method for determining the

octanol/water) - .
partition coefficient, a measure
of a chemical's lipophilicity.[4]
[13][15][31]
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This guideline specifies a
procedure to assess the rate of
) ) abiotic hydrolysis of a chemical
Hydrolysis as a Function of pH  OECD 111 ) )
in agueous solutions at
different pH levels (typically 4,

7, and 9).[7][8I[11][14][21]

Analytical Methods

The quantification of clodinafop-propargyl in various matrices is essential for residue analysis
and quality control. High-Performance Liquid Chromatography (HPLC) is a widely used
technique for this purpose.

HPLC Method for Formulation Analysis

CIPAC has adopted methods for the determination of clodinafop-propargyl in technical
materials and formulations.[22] These methods often involve a two-step process to account for
the chirality of the active ingredient:

» Reversed-Phase HPLC: This is used to determine the total amount of clodinafop-propargyl
(both R- and S-enantiomers) with UV detection typically around 305 nm.[6]

e Chiral HPLC: This method is employed to separate the R- and S-enantiomers and determine
the enantiomeric purity, with UV detection often at 230 nm.[6][32]

Residue Analysis in Soil and Plant Matrices

Analytical methods have been developed for the determination of clodinafop-propargyl and its
main metabolite, clodinafop acid, in soil and wheat.[24][33] A general workflow for such an
analysis is outlined below.
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General Workflow for Residue Analysis

A typical residue analysis protocol involves extraction of the analyte from the sample matrix
using an appropriate solvent, followed by a cleanup step to remove interfering substances.[16]
[27][31][33][34] The final extract is then analyzed by an instrumental technique such as HPLC
with a UV or mass spectrometry (MS) detector, or Gas Chromatography-Mass Spectrometry
(GC-MS).[27][34][35][36]
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Conclusion

This technical guide has summarized the key physical and chemical properties of clodinafop-
propargyl. The provided data, presented in structured tables and diagrams, offers a valuable
resource for researchers, scientists, and professionals in the field of drug development and
crop protection. Understanding these fundamental properties is crucial for assessing the
efficacy, environmental behavior, and safety of this important herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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